Cas no 1379366-00-3 (2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde)

• Product Name: 2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde
• CAS No: 1379366-00-3
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 5075931
• Update Time: 2025-06-13

2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde

• Inchi： 1S/C9H9FO2S/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-5H,1-2H3
• InChI Key： KYUKPVCOPGUDBK-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C=O)C=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 2
• Topological Polar Surface Area: 51.6

Additional information on 2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde

Comprehensive Overview of 2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde (CAS No. 1379366-00-3)

2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde (CAS No. 1379366-00-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a fluoro substituent, methoxy group, and methylthio moiety, makes it a versatile building block for designing bioactive molecules. The compound’s benzaldehyde core further enhances its reactivity, enabling applications in cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for fluorinated aromatic aldehydes like 2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde has surged due to their role in developing next-generation APIs (Active Pharmaceutical Ingredients). Researchers highlight its potential in creating kinase inhibitors and antiviral agents, aligning with global trends in precision medicine. The methoxy and methylthio groups contribute to improved metabolic stability, a key focus in modern drug discovery.

From an industrial perspective, CAS 1379366-00-3 is synthesized via controlled electrophilic aromatic substitution and oxidation reactions, ensuring high purity (>98%). Its lipophilicity (LogP ~2.5) and hydrogen-bond acceptor properties make it valuable for optimizing drug bioavailability. Analytical techniques like HPLC and NMR are routinely employed to validate its structural integrity.

Environmental and regulatory considerations are critical for 2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde. The compound complies with REACH and FDA guidelines for industrial use, with studies confirming low ecotoxicity. Its green chemistry potential is explored through solvent-free synthesis routes, addressing sustainability concerns in chemical manufacturing.

Market insights reveal growing interest in fluoroaromatic derivatives, driven by their applications in OLED materials and liquid crystals. The methylthio group’s electron-donating effect enhances luminescence efficiency, a hot topic in material science forums. Suppliers often highlight CAS 1379366-00-3 as a high-value intermediate for custom synthesis projects.

For researchers, common queries include: "synthetic routes for 2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde", "HPLC purification methods", and "applications in medicinal chemistry". These reflect the compound’s interdisciplinary relevance. Storage recommendations emphasize protection from light and moisture, with stability data supporting long-term usability under inert conditions.

Innovative uses of 1379366-00-3 extend to flavors and fragrances, where its aldehyde functionality contributes to unique olfactory profiles. Patent analyses indicate its inclusion in non-linear optical materials, leveraging its polarizability for photonic devices. Such diverse applications underscore its commercial and scientific importance.

In summary, 2-Fluoro-4-methoxy-3-(methylthio)benzaldehyde (CAS No. 1379366-00-3) bridges multiple industries with its adaptable chemistry. Its alignment with sustainable synthesis and high-performance materials positions it as a compound of enduring relevance. Future research may explore its catalytic asymmetric transformations, further expanding its utility.